3-(1-Amino-3,3,3-trifluoropropyl)benzonitrile

Specification

• Molecular Formula: C10H9F3N2
• Molecular Weight: 214.19 g/mol
• IUPAC Name: 3-(1-amino-3,3,3-trifluoropropyl)benzonitrile
• Standard InChI: InChI=1S/C10H9F3N2/c11-10(12,13)5-9(15)8-3-1-2-7(4-8)6-14/h1-4,9H,5,15H2
• Standard InChI Key: BWKQXKNXWLUPID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(CC(F)(F)F)N)C#N

Introduction

3-(1-Amino-3,3,3-trifluoropropyl)benzonitrile is a chemical compound with the molecular formula C10H9F3N2. It is a derivative of benzonitrile, modified with a trifluoropropyl group that includes an amino functionality. This compound is of interest in organic chemistry due to its unique structure and potential applications in pharmaceuticals or materials science.

Synthesis Methods

The synthesis of 3-(1-Amino-3,3,3-trifluoropropyl)benzonitrile typically involves multi-step reactions starting from benzonitrile. The process may include alkylation reactions to introduce the trifluoropropyl group, followed by amination steps to incorporate the amino functionality. Specific synthesis routes can vary depending on the availability of starting materials and desired yields.

Potential Applications

While specific applications of 3-(1-Amino-3,3,3-trifluoropropyl)benzonitrile are not widely documented, compounds with similar structures are often explored for their biological activity or as intermediates in the synthesis of pharmaceuticals. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which can be beneficial in drug design.